molecular formula C11H20Br2N2 B13752307 1-(3-(Trimethylammonio)propyl)pyridinium dibromide CAS No. 6054-36-0

1-(3-(Trimethylammonio)propyl)pyridinium dibromide

Cat. No.: B13752307
CAS No.: 6054-36-0
M. Wt: 340.10 g/mol
InChI Key: RKIFMRPSYFQBJG-UHFFFAOYSA-L
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Description

1-(3-(Trimethylammonio)propyl)pyridinium dibromide is a quaternary ammonium compound with a pyridinium core. It is known for its unique chemical properties and has been studied for various applications in scientific research, particularly in the fields of chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-(Trimethylammonio)propyl)pyridinium dibromide typically involves the reaction of pyridine with 3-bromopropyltrimethylammonium bromide. The reaction is carried out in a solvent such as dimethylformamide (DMF) at elevated temperatures. The product is then purified through recrystallization or other suitable methods .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

1-(3-(Trimethylammonio)propyl)pyridinium dibromide undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridinium N-oxide derivatives, while substitution reactions can produce a variety of substituted pyridinium compounds .

Scientific Research Applications

1-(3-(Trimethylammonio)propyl)pyridinium dibromide has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 1-(3-(Trimethylammonio)propyl)pyridinium dibromide involves its interaction with molecular targets such as enzymes and cellular membranes. The compound can disrupt cellular processes by binding to specific sites on enzymes or by altering the permeability of cell membranes. These interactions can lead to antimicrobial effects and other biological activities .

Comparison with Similar Compounds

Similar Compounds

  • 1-(3-(Trimethylammonio)propyl)-4-methylpyridinium dibromide
  • 1,1’-Bis[3-(trimethylammonio)propyl]-4,4’-bipyridinium tetrachloride
  • 4-(2-Indol-1-ylethyl)-1-(3-(trimethylammonio)propyl)pyridinium dibromide

Uniqueness

1-(3-(Trimethylammonio)propyl)pyridinium dibromide is unique due to its specific structural features and chemical properties.

Properties

CAS No.

6054-36-0

Molecular Formula

C11H20Br2N2

Molecular Weight

340.10 g/mol

IUPAC Name

trimethyl(3-pyridin-1-ium-1-ylpropyl)azanium;dibromide

InChI

InChI=1S/C11H20N2.2BrH/c1-13(2,3)11-7-10-12-8-5-4-6-9-12;;/h4-6,8-9H,7,10-11H2,1-3H3;2*1H/q+2;;/p-2

InChI Key

RKIFMRPSYFQBJG-UHFFFAOYSA-L

Canonical SMILES

C[N+](C)(C)CCC[N+]1=CC=CC=C1.[Br-].[Br-]

Origin of Product

United States

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